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Compound of Interest

Compound Name:
3-Chloro-4-methoxy-1H-indol-7-

amine

CAS No.: 919522-67-1

Cat. No.: B11899915

Get Quote

Executive Summary & Scaffold Overview
The 4-methoxy-7-aminoindole scaffold represents a specialized bicyclic heteroaromatic system

with dual utility in high-precision neuroscience and oncology drug discovery. Structurally, it

combines an electron-rich indole core with a methoxy group at the C4 position and a primary

amine at the C7 position.

This scaffold bifurcates into two distinct functional classes based on the saturation of the C2-C3

bond:

4-Methoxy-7-nitroindoline (MNI): A "privileged" photocage used to mask neurotransmitters

(e.g., L-glutamate, GABA) for sub-microsecond photorelease.[1]

4-Methoxy-7-aminoindole (Aromatic): A pharmacophore precursor for sulfonamide-based

antitumor agents (tubulin polymerization inhibitors) and ATP-competitive kinase inhibitors.

This guide provides a rigorous technical analysis of the synthesis, photochemical mechanisms,

and medicinal chemistry of these derivatives.
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Synthetic Architecture
The synthesis of 4-methoxy-7-aminoindole derivatives is non-trivial due to the electronic

directing effects of the methoxy group. Direct nitration of 4-methoxyindole often favors the C5

position; therefore, indirect routes or indoline-based strategies are required.

Core Synthesis Strategy (The Indoline Route)
The most robust route utilizes the Batcho-Leimgruber indole synthesis followed by reduction

and selective nitration.

Step 1: Construction of 4-Methoxyindole

Precursor: 2-methyl-3-nitroanisole.

Reagents:

-Dimethylformamide dimethyl acetal (DMF-DMA), Pyrrolidine.[2]

Mechanism: Condensation forms the enamine, followed by reductive cyclization using

Zinc/Acetic Acid or H2/Pd.

Step 2: C7 Functionalization (The Selectivity Key)

Challenge: Electrophilic substitution on 4-methoxyindole favors C5 or C2.

Solution: Reduction to 4-methoxyindoline (using NaBH3CN/AcOH) directs nitration to the C7

position due to the directing power of the alkylamine nitrogen.

Nitration: Reaction with

or acetyl nitrate yields 4-methoxy-7-nitroindoline.

Step 3: Aromatization & Reduction

Oxidation: DDQ or MnO2 restores the indole aromaticity (if the indole target is desired).

Reduction: The nitro group is reduced to the amine using Hydrazine Hydrate/Pd-C or

Fe/NH4Cl.
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Visualization: Synthetic Workflow
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Figure 1: Divergent synthetic pathway for Indoline (photocage) and Indole (drug scaffold)

derivatives.

Photochemical Applications: The MNI Cage
The 4-methoxy-7-nitroindolinyl (MNI) group is the gold standard for "caging" neurotransmitters.

Unlike simple nitrobenzyl groups, the MNI scaffold offers high quantum yields and rapid release

rates essential for mimicking synaptic transmission.

Mechanism of Uncaging
Upon irradiation with UV light (300–380 nm) or two-photon excitation (720–740 nm), the MNI

group undergoes an intramolecular redox reaction.

Excitation: The nitro group absorbs a photon, entering an excited triplet state.

Acyl Migration: The excited nitro oxygen abstracts a hydrogen, leading to the cleavage of the

amide bond linking the MNI group to the neurotransmitter (e.g., Glutamate).

Release: Free L-Glutamate is released within sub-microseconds (<0.5 µs).

Byproduct: The MNI cage converts into a 7-nitroso-4-methoxyindole derivative.

Advantages over NI (Nitroindoline)[8][13]
Quantum Efficiency: The 4-methoxy substituent increases the quantum yield of photolysis

(~0.085) compared to the unsubstituted 7-nitroindoline (~0.05).
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Stability: Highly resistant to spontaneous hydrolysis at physiological pH.

Solubility: The methoxy group improves water solubility, critical for biological assays.

Medicinal Chemistry: Antitumor & Kinase Inhibition
When the scaffold is fully aromatic (4-methoxy-7-aminoindole), it serves as a bioisostere for

purines and a privileged scaffold for sulfonamides.

Sulfonamide Tubulin Inhibitors
Derivatives where the C7-amine is sulfonylated (e.g., with 4-methoxybenzenesulfonyl chloride)

act as potent antimitotic agents.

Mechanism: These compounds bind to the colchicine-binding site of tubulin.

SAR Insight: The 4-methoxy group on the indole ring (or the sulfonamide tail) provides steric

bulk that locks the molecule into the hydrophobic pocket of

-tubulin, preventing microtubule polymerization and inducing G2/M cell cycle arrest.

Kinase Inhibition (ATP-Competitive)
The 7-aminoindole motif mimics the adenine ring of ATP.

Binding Mode: The Indole NH (N1) and the C7-amino group (or C7-amido) form a "hinge-

binding" motif, creating hydrogen bonds with the kinase backbone (e.g., Valine or Methionine

residues in the hinge region).

Targets: Aurora Kinases, CDK9, and Haspin.

Role of 4-Methoxy: Acts as an Electron Donating Group (EDG), increasing the basicity of the

scaffold and potentially interacting with the "ribose-binding" pocket or solvent-exposed

regions.

Visualization: Mechanism of Action
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Figure 2: Dual mechanistic pathways: Photochemical uncaging vs. Pharmacological inhibition.

Experimental Protocols
Protocol: Reduction of 4-Methoxy-7-nitroindoline to 7-
Amino
This protocol yields the amine precursor for drug synthesis.

Reagents:

4-Methoxy-7-nitroindoline (1.0 eq)

Hydrazine monohydrate (5.0 eq)

10% Pd/C (10 wt%)[3]

Ethanol (Solvent)[3]

Procedure:
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Dissolution: Dissolve 4-methoxy-7-nitroindoline in ethanol (10 mL/mmol) in a round-bottom

flask.

Catalyst Addition: Carefully add 10% Pd/C under an inert atmosphere (

).

Reduction: Heat the mixture to reflux (

). Add hydrazine monohydrate dropwise over 15 minutes.

Note: Evolution of

gas indicates reaction progress.

Monitoring: Reflux for 2–4 hours. Monitor via TLC (Mobile phase: Hexane/EtOAc 1:1). The

amine typically has a lower

and stains purple with ninhydrin.

Workup: Cool to room temperature. Filter through a Celite pad to remove Pd/C. Wash the

pad with ethanol.

Purification: Concentrate the filtrate in vacuo. The crude amine is unstable; use immediately

for coupling (e.g., sulfonylation) or store as an HCl salt.

Protocol: MNI-Glutamate Uncaging Assay
Validating the release of glutamate in vitro.

Preparation: Prepare a 10 mM stock of MNI-Glutamate in ACSF (Artificial Cerebrospinal

Fluid).

Setup: Place hippocampal slice or cultured neurons in a perfusion chamber.

Perfusion: Bathe cells in ACSF containing 200 µM MNI-Glutamate.

Excitation: Use a pulsed UV laser (355 nm) or flash lamp focused on a dendritic spine.
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Readout: Measure Excitatory Postsynaptic Currents (EPSCs) using whole-cell patch-clamp

recording.

Validation: A rapid inward current (<1 ms rise time) confirms successful uncaging.

Quantitative Data Summary
Compound
Class

Derivative
Type

Key
Substituent (R)

Target/Applicat
ion

Activity Metric

MNI-Caged Indoline L-Glutamate
Glutamate

Receptors

Quantum Yield:

0.085

Sulfonamide Indole
4-OMe-

Benzenesulfonyl

Tubulin

(Colchicine Site)

IC50: ~0.1 - 0.5

µM (Tumor Cell

Lines)

Amide Indole Isonicotinamide
Tubulin/Apoptosi

s

G2/M Arrest (KB

Cells)

Kinase Inhibitor 7-Azaindole* Heteroaryl-Urea Aurora/CDK IC50: < 50 nM

*Note: 7-azaindole is a bioisostere often compared with 7-aminoindole in kinase SAR studies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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